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Compound of Interest

Compound Name: 5'-Hydroxyphenyl Carvedilol-d5

Cat. No.: B13451602 Get Quote

Essential Safety and Handling Guide for 5'-
Hydroxyphenyl Carvedilol-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5'-
Hydroxyphenyl Carvedilol-d5 (CAS No. 1189704-21-9), a labeled metabolite of Carvedilol.[1]

Given the pharmacological activity of Carvedilol, this deuterated metabolite should be handled

as a potent pharmaceutical compound (PPC). The following procedures are based on best

practices for managing such materials to minimize exposure and ensure a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 5'-Hydroxyphenyl Carvedilol-d5 is not readily

available, the parent compound, Carvedilol, and its metabolites are known to be

pharmacologically active. Therefore, it is imperative to handle this compound with appropriate

caution to avoid potential physiological effects. The GHS classification for the non-deuterated

form includes warnings for potential organ damage through prolonged or repeated exposure

and toxicity to aquatic life.

Recommended Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential to create a barrier between the researcher and the

chemical. The following table summarizes the recommended PPE for handling 5'-
Hydroxyphenyl Carvedilol-d5.[2]
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for procedures

with a high likelihood of

generating aerosols. Hoods or

full-facepieces can offer high

Assigned Protection Factors

(APFs), potentially up to 1000.

[2][3]

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3

particulate filters. A proper fit

test is mandatory.[2]

Disposable Respirators (e.g.,

N95)

Suitable only for low-risk

activities and not

recommended as primary

protection for handling potent

compounds.[2]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately if

contaminated or at regular

intervals.[2]

Body Protection Disposable Coveralls

Materials such as Tyvek® or

microporous film are

recommended to protect

against chemical dust and

splashes.[2][4]

Dedicated Lab Coat

Should be worn over personal

clothing and be either

disposable or professionally

laundered.[2]

Eye Protection Safety Goggles or a Face

Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield
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can be worn over goggles for

additional protection.[2]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn within the

designated handling area and

removed before exiting.[5]

Operational Plan for Safe Handling
A systematic approach is critical for safely handling potent compounds. The following step-by-

step plan outlines the key phases of handling.

Preparation and Decontamination:

Designate a specific area for handling 5'-Hydroxyphenyl Carvedilol-d5.

Ensure a validated decontamination solution is readily available in the work area.[2]

Engineering Controls:

Whenever possible, handle the solid compound within a containment system such as a

glove box or a chemical fume hood to minimize airborne particles.

Weighing and Solution Preparation:

Weigh the solid compound in a ventilated enclosure.

When preparing solutions, add the solvent to the solid slowly to prevent splashing. Keep

containers covered as much as possible.[2]

Spill Management:

In the event of a spill, immediately alert others in the vicinity.

Use a pre-prepared spill kit designed for chemical hazards. Clean the spill by working from

the outside in.
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All materials used for spill cleanup must be treated as hazardous waste.[2]

Post-Handling Decontamination:

Thoroughly decontaminate all surfaces and equipment used during the handling process

with a validated cleaning agent.[2]

Disposal Plan
Proper disposal of 5'-Hydroxyphenyl Carvedilol-d5 and any contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

All disposable PPE (gloves, coveralls, shoe covers, etc.), disposable labware, and spill

cleanup materials that have come into contact with the compound must be collected in a

designated, clearly labeled hazardous waste container.

Waste Containers:

Use leak-proof, sealable containers for all hazardous waste.

Disposal Method:

All waste contaminated with 5'-Hydroxyphenyl Carvedilol-d5 should be disposed of as

hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of potent pharmaceutical

compounds. This typically involves incineration by a licensed hazardous waste disposal

company.

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the logical flow of operations for safely handling and disposing

of 5'-Hydroxyphenyl Carvedilol-d5.
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Workflow for Safe Handling and Disposal of 5'-Hydroxyphenyl Carvedilol-d5
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Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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